Cas no 2765-04-0 (1,3,5-Trithiane,2,4,6-trimethyl-)

• Product Name: 1,3,5-Trithiane,2,4,6-trimethyl-
• CAS No: 2765-04-0
• Molecular Formula: C₆H₁₂S₃
• Molecular Weight: 180.35448
• CID: 266866

1,3,5-Trithiane,2,4,6-trimethyl- Properties

Names and Identifiers

• 1,3,5-Trithiane,2,4,6-trimethyl-
• 2E,4E,6E-Trimethyl-1,3,5-trithiane
• 1,3,5-Trimethyl-2,4,6-trithiane
• 1,3,5-Trimethyl-S-trithiane
• 2,4,6-Trimethyl-1,3,5-trithiane
• 2,4,6-Trimethyl-S-trithiane
• 2,4,6-Trimethyl-s-trithiane (trithioacetaldehyde)
• S-Trithiane, 2,4,6-trimethyl-
• Thioacetaldehyde cyclic trimer
• Thioacetaldehyde trimer
• Trithioacetaldehyde

• InChIKey： XQVYLDFSPBXACS-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12S3/c1-4-7-5(2)9-6(3)8-4/h4-6H,1-3H3
• SMILES： CC1SC(C)SC(C)S1

Computed Properties

• Exact Mass: 180.01026
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Heavy Atom Count: 9
• Complexity: 63.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 0
• Refractive Index: 1.5410 (estimate)
• Boiling Point: 246.5°C
• Melting Point: 101°C
• Density: 1.116 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes